Cas no 2138251-30-4 (4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)-)

• Product Name: 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)-
• CAS No: 2138251-30-4
• MF: C₇H₇Cl₃N₂OS
• MW: 273.567277193069
• CID: 5294834
• Update Time: 2025-05-25

4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)-

• Inchi： 1S/C7H7Cl3N2OS/c1-3-4(13-2)5(14)12-6(11-3)7(8,9)10/h1-2H3,(H,11,12,14)
• InChI Key： VWAQTHRLNXKXEW-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(C)=C(OC)C(=S)N1

Additional information on 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)-

Comprehensive Overview of 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)- (CAS No. 2138251-30-4)

The compound 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)- (CAS No. 2138251-30-4) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidinethione core substituted with methoxy, methyl, and trichloromethyl groups, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyrimidinethione derivatives?" The answer lies in the versatility of these compounds. 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)- is no exception. Its structural motifs are commonly found in molecules with antimicrobial, antifungal, and antiviral activities. Researchers are particularly interested in how the trichloromethyl group influences the compound's reactivity and binding affinity to biological targets, a topic frequently explored in computational chemistry and molecular docking studies.

In the context of green chemistry, another trending topic is the "synthesis of halogenated pyrimidines under eco-friendly conditions." The presence of the trichloromethyl group in CAS No. 2138251-30-4 raises questions about optimizing its synthesis to minimize environmental impact. Recent studies highlight the use of catalytic methods and solvent-free reactions to achieve this goal, aligning with the global push for sustainable chemical practices.

The compound's 5-methoxy-6-methyl substitution pattern also draws attention from medicinal chemists. These groups are known to enhance metabolic stability and bioavailability, making 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)- a candidate for prodrug development. Searches for "methoxy and methyl effects on drug metabolism" often lead to discussions about similar frameworks, underscoring the importance of such modifications in modern pharmacology.

From an analytical perspective, the characterization of CAS No. 2138251-30-4 involves advanced techniques like NMR spectroscopy and mass spectrometry. Queries such as "How to analyze trichloromethyl-containing compounds?" reflect the challenges and innovations in this area. The compound's distinct spectral signatures, particularly the downfield shifts due to the trichloromethyl group, serve as valuable teaching examples in spectroscopic interpretation.

In material science, derivatives of 4(3H)-Pyrimidinethione have been investigated for their optoelectronic properties. The methoxy and trichloromethyl groups can influence charge transport, making this compound relevant to searches like "pyrimidine-based organic semiconductors." While research on CAS No. 2138251-30-4 in this domain is emerging, its structural features suggest potential for tailored molecular designs.

Regulatory considerations are another hot topic. Although this compound is not classified under restricted categories, researchers often search for "regulatory status of halogenated heterocycles." Proper handling and disposal protocols for trichloromethyl-containing compounds remain essential, aligning with industry best practices for laboratory safety and environmental stewardship.

In summary, 4(3H)-Pyrimidinethione, 5-methoxy-6-methyl-2-(trichloromethyl)- (CAS No. 2138251-30-4) represents a multifaceted compound bridging medicinal chemistry, sustainable synthesis, and materials research. Its study addresses frequently asked questions in contemporary science while offering avenues for innovation. As interest in functionalized heterocycles grows, this compound will likely remain a focal point for interdisciplinary investigations.